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Compound of Interest

Compound Name: 3-Bromo-2-fluoroaniline

CAS No.: 58534-95-5

Cat. No.: B1289246 Get Quote

In the landscape of modern medicinal chemistry and materials science, halogenated aromatic

compounds serve as foundational building blocks. Their unique electronic properties and

reactivity patterns allow for the precise construction of complex molecular architectures. Among

these, 3-Bromo-2-fluoroaniline (CAS No. 58534-95-5) emerges as a particularly valuable

intermediate. This disubstituted aniline, featuring both bromine and fluorine atoms ortho and

meta to the amine group, offers a trifecta of reactive sites. The strategic placement of these

halogens influences the molecule's acidity, lipophilicity, and metabolic stability, making it a

highly sought-after precursor in the synthesis of high-value compounds, particularly in the

development of kinase inhibitors and other targeted therapeutics. This guide provides an in-

depth analysis of its structure, nomenclature, physicochemical properties, synthesis, and

applications for researchers, scientists, and drug development professionals.

Molecular Structure and Nomenclature
The systematic naming and structural representation of 3-Bromo-2-fluoroaniline are governed

by IUPAC (International Union of Pure and Applied Chemistry) standards.

IUPAC Nomenclature
The name 3-Bromo-2-fluoroaniline is derived by identifying the parent molecule as aniline (a

benzene ring substituted with an amino group, -NH₂). The substituents are then named and

numbered based on their position relative to the principal functional group (the amino group),
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which is assigned position C1. The numbering proceeds around the ring to give the

substituents the lowest possible locants.

-NH₂ (Amino group): Defines the parent "aniline" and is located at C1.

-F (Fluoro group): Located at the adjacent C2 position.

-Br (Bromo group): Located at the C3 position.

Other recognized synonyms include 3-bromo-2-fluorophenylamine and benzenamine, 3-bromo-

2-fluoro-.[1]

Chemical Structure
The chemical structure combines an aromatic ring with three distinct functional groups, each

contributing to its overall reactivity.

Caption: Chemical structure of 3-Bromo-2-fluoroaniline.

Physicochemical Properties
The physical and chemical characteristics of a compound are critical for its handling, reaction

setup, and purification. 3-Bromo-2-fluoroaniline is typically supplied as a liquid or a low-

melting solid, reflecting its moderate intermolecular forces.[2]
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Property Value Source(s)

CAS Number 58534-95-5 [1][2][3][4][5]

Molecular Formula C₆H₅BrFN

Molecular Weight 190.01 g/mol [3]

Appearance Liquid or low-melting solid [2]

Boiling Point ~227.5 °C at 760 mmHg [1]

Density ~1.695 g/cm³ [1]

Flash Point ~91.4 °C [1]

Purity Typically ≥98% [1][2]

Synthesis and Mechanistic Considerations
The synthesis of 3-Bromo-2-fluoroaniline requires a regioselective approach to ensure the

correct placement of the three substituents. Two primary strategies are considered in the field:

the reduction of a pre-functionalized nitrobenzene and the direct electrophilic bromination of 2-

fluoroaniline.

Preferred Synthetic Route: Reduction of 3-Bromo-2-
fluoronitrobenzene
The most reliable and high-yielding laboratory synthesis involves the chemical reduction of the

corresponding nitro compound, 3-bromo-2-fluoronitrobenzene. This method is favored because

the directing effects of the nitro and fluoro groups in the precursor allow for its unambiguous

synthesis, leading to a pure final product.

Causality and Experimental Choice: The choice of a nitro-reduction pathway is a classic

strategy in aniline synthesis. It circumvents the significant challenges of regioselectivity

inherent in the direct halogenation of an activated aniline ring. The nitro group can be

introduced and the molecule further functionalized before the final, high-yielding reduction to

the desired amine. Tin(II) chloride (SnCl₂) in an acidic medium is a well-established and
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efficient reagent for this transformation, known for its high chemoselectivity in reducing nitro

groups without affecting aryl halides.

3-Bromo-2-fluoronitrobenzene
in Dioxane

Add SnCl₂
and HCl (cat.)

Stir at RT
(2 hours)

Inert Atmosphere

Concentrate
(Rotary Evaporator)

Redissolve in
Ethyl Acetate

Wash with:
1. 1N NaOH (aq)

2. Water
3. Brine

Dry over MgSO₄

Filter & Concentrate
to yield

3-Bromo-2-fluoroaniline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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